Dibenzyloxyphosphoryl acetic acid methyl ester, min. 80%

• IUPAC Name: methyl 2-bis(phenylmethoxy)phosphorylacetate
• InChI: InChI=1S/C17H19O5P/c1-20-17(18)14-23(19,21-12-15-8-4-2-5-9-15)22-13-16-10-6-3-7-11-16/h2-11H,12-14H2,1H3
• InChI Key: QOIYYZMTQSZHCD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CP(=O)(OCC1=CC=CC=C1)OCC2=CC=CC=C2
• Molecular Formula: C17H19O5P
• Molecular Weight: 334.30 g/mol

Description

Dibenzyloxyphosphoryl acetic acid methyl ester (DBPAME) is an organic compound that is used in a variety of scientific research and laboratory experiments. It is a phosphoryl ester of acetic acid with a molecular weight of about 376.4 g/mol and a melting point of about 124-126°C. DBPAME is a white solid that is soluble in methanol, ethanol, and acetone. It is an important reagent in organic synthesis and is used to synthesize various compounds, including amines, alcohols, and other organic compounds.

Mechanism of Action

The mechanism of action of Dibenzyloxyphosphoryl acetic acid methyl ester, min. 80% is not completely understood. It is believed to act as a catalyst in the reaction of alcohols with a phosphorous-containing compound in the presence of a strong base. The reaction yields a phosphoryl ester of the alcohol, which can then be isolated and purified.
Biochemical and Physiological Effects
The biochemical and physiological effects of Dibenzyloxyphosphoryl acetic acid methyl ester, min. 80% are not well understood. It is believed to act as a catalyst in the reaction of alcohols with a phosphorous-containing compound in the presence of a strong base. It is also believed to have some metabolic effects, although the exact nature of these effects is not known.

Advantages and Limitations for Lab Experiments

The main advantage of using Dibenzyloxyphosphoryl acetic acid methyl ester, min. 80% in laboratory experiments is that it is a relatively inexpensive reagent that is easy to obtain and use. It is also relatively stable and has a low toxicity. However, it is not as effective as other reagents in some applications, and it can be difficult to remove from the reaction mixture.

Future Directions

Future research on Dibenzyloxyphosphoryl acetic acid methyl ester, min. 80% could focus on understanding its mechanism of action and its biochemical and physiological effects. Additionally, research could be done to develop more efficient and cost-effective methods of synthesizing and using Dibenzyloxyphosphoryl acetic acid methyl ester, min. 80%. Research could also be done to develop more effective catalysts for the synthesis of amines, alcohols, and other organic compounds. Finally, research could be done to develop more efficient methods of removing Dibenzyloxyphosphoryl acetic acid methyl ester, min. 80% from reaction mixtures.

Synthesis Methods

Dibenzyloxyphosphoryl acetic acid methyl ester, min. 80% can be synthesized through a process known as the Mitsunobu reaction. This reaction involves the reaction of an alcohol with a phosphorous-containing compound in the presence of a strong base such as sodium hydroxide or potassium hydroxide. The reaction yields a phosphoryl ester of the alcohol, which can then be isolated and purified.

Scientific Research Applications

Dibenzyloxyphosphoryl acetic acid methyl ester, min. 80% is used in a variety of scientific research applications. It is used as a catalyst in organic synthesis for the synthesis of amines, alcohols, and other organic compounds. It is also used as a reagent in the synthesis of peptides, proteins, and other biochemicals. It is also used in the synthesis of fluorescent dyes and in the synthesis of pharmaceuticals.